Cas no 1894892-78-4 (2-fluoro-3,3-dimethoxypropan-1-amine)

• Product Name: 2-fluoro-3,3-dimethoxypropan-1-amine
• CAS No: 1894892-78-4
• MF: C₅H₁₂FNO₂
• MW: 137.152685165405
• CID: 6028832
• PubChem ID: 117273775
• Update Time: 2025-10-28

2-fluoro-3,3-dimethoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-3,3-dimethoxypropan-1-amine
• 1894892-78-4
• EN300-1738204

• Inchi： 1S/C5H12FNO2/c1-8-5(9-2)4(6)3-7/h4-5H,3,7H2,1-2H3
• InChI Key： RVWMAUJPTFTAEY-UHFFFAOYSA-N
• SMILES： FC(CN)C(OC)OC

Computed Properties

• Exact Mass: 137.08520679g/mol
• Monoisotopic Mass: 137.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 68
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-fluoro-3,3-dimethoxypropan-1-amine

2-Fluoro-3,3-Dimethoxypropan-1-Amine: A Comprehensive Overview

2-Fluoro-3,3-dimethoxypropan-1-amine, identified by the CAS number 1894892-78-4, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a fluoro group at the second position and two methoxy groups attached to the third carbon of a propanamine backbone. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule in both academic research and industrial applications.

Recent studies have highlighted the potential of 2-fluoro-3,3-dimethoxypropan-1-amine in the development of novel pharmaceutical agents. Researchers have explored its role as a building block in the synthesis of bioactive compounds, particularly in the design of kinase inhibitors and other enzyme-targeting molecules. The fluoro group is known to enhance lipophilicity and improve drug absorption profiles, while the methoxy groups contribute to hydrogen bonding capabilities, which are crucial for molecular interactions within biological systems.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Its ability to modulate plant growth and development has led to investigations into its potential use as a plant growth regulator. Recent findings suggest that 2-fluoro-3,3-dimethoxypropan-1-amine can influence auxin signaling pathways in plants, offering a novel approach to enhance crop yields and stress resistance.

The synthesis of 2-fluoro-3,3-dimethoxypropan-1-amine typically involves multi-step organic reactions, including nucleophilic substitutions and protection/deprotection strategies. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production process, ensuring high yields and purity. These advancements have made the compound more accessible for large-scale applications.

From an environmental perspective, researchers have evaluated the biodegradation potential of 2-fluoro-3,3-dimethoxypropan-1-amine. Studies indicate that under specific microbial conditions, the compound can undergo aerobic degradation, reducing its environmental footprint. This information is critical for industries aiming to adopt sustainable practices while utilizing this compound.

In conclusion, 2-fluoro-3,3-dimethoxypropan-1-amino, with its unique structural features and diverse applications, continues to be a focal point in contemporary chemical research. Its role in drug discovery, agrochemical development, and sustainable manufacturing highlights its significance across multiple disciplines. As ongoing studies uncover new insights into its properties and uses, this compound is poised to make even greater contributions to scientific innovation.